Cas no 2166961-27-7 (3-(2-fluoroethyl)-1-(2-hydroxyphenyl)methylthiourea)

• Product Name: 3-(2-fluoroethyl)-1-(2-hydroxyphenyl)methylthiourea
• CAS No: 2166961-27-7
• MF: C₁₀H₁₃FN₂OS
• MW: 228.286424398422
• CID: 6264159
• PubChem ID: 165508077
• Update Time: 2025-11-03

3-(2-fluoroethyl)-1-(2-hydroxyphenyl)methylthiourea Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoroethyl)-1-(2-hydroxyphenyl)methylthiourea
• 2166961-27-7
• 3-(2-fluoroethyl)-1-[(2-hydroxyphenyl)methyl]thiourea
• EN300-1274891

• Inchi： 1S/C10H13FN2OS/c11-5-6-12-10(15)13-7-8-3-1-2-4-9(8)14/h1-4,14H,5-7H2,(H2,12,13,15)
• InChI Key： GXNSWBSCRBPKAI-UHFFFAOYSA-N
• SMILES： S=C(NCCF)NCC1C=CC=CC=1O

Computed Properties

• Exact Mass: 228.07326238g/mol
• Monoisotopic Mass: 228.07326238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.4Ų

Additional information on 3-(2-fluoroethyl)-1-(2-hydroxyphenyl)methylthiourea

Comprehensive Overview of 3-(2-fluoroethyl)-1-(2-hydroxyphenyl)methylthiourea (CAS No. 2166961-27-7)

3-(2-fluoroethyl)-1-(2-hydroxyphenyl)methylthiourea (CAS No. 2166961-27-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. The compound's molecular structure features a thiourea backbone, which is known for its versatility in chemical synthesis and biological activity. The presence of a 2-fluoroethyl group and a 2-hydroxyphenyl moiety further enhances its reactivity and functional diversity, making it a subject of interest for researchers and industry professionals alike.

One of the key reasons for the growing interest in 3-(2-fluoroethyl)-1-(2-hydroxyphenyl)methylthiourea is its potential role in medicinal chemistry. Thiourea derivatives are widely studied for their pharmacological properties, including antimicrobial, antiviral, and anticancer activities. The incorporation of a fluoroethyl group can improve the compound's bioavailability and metabolic stability, which are critical factors in drug development. Researchers are particularly intrigued by its potential as a scaffold for designing novel therapeutic agents, especially in the context of targeting specific enzymes or receptors involved in disease pathways.

In addition to its medicinal applications, 3-(2-fluoroethyl)-1-(2-hydroxyphenyl)methylthiourea has also found utility in material science. The compound's ability to form stable complexes with metals and other organic molecules makes it a valuable candidate for developing advanced materials. For instance, it could be used in the synthesis of coordination polymers or as a ligand in catalytic systems. Its hydroxyphenyl group offers additional sites for functionalization, enabling the creation of tailored materials with specific properties, such as enhanced thermal stability or optical characteristics.

The synthesis of 3-(2-fluoroethyl)-1-(2-hydroxyphenyl)methylthiourea typically involves multi-step organic reactions, including the condensation of 2-fluoroethylamine with 2-hydroxybenzyl isothiocyanate. These reactions require careful optimization to achieve high yields and purity, which are essential for both research and industrial applications. Recent advancements in green chemistry have also prompted scientists to explore more sustainable synthetic routes, such as using eco-friendly solvents or catalytic methods, to minimize environmental impact.

From a safety and handling perspective, 3-(2-fluoroethyl)-1-(2-hydroxyphenyl)methylthiourea should be treated with standard laboratory precautions. While it is not classified as a hazardous material under most regulatory frameworks, proper personal protective equipment (PPE) and ventilation are recommended during its handling. The compound's stability under various conditions, such as temperature and pH, is also an area of ongoing research, as it influences its storage and transportation requirements.

The growing demand for specialty chemicals in industries like pharmaceuticals, agrochemicals, and electronics has further highlighted the importance of compounds like 3-(2-fluoroethyl)-1-(2-hydroxyphenyl)methylthiourea. Its unique combination of functional groups opens up possibilities for innovation in drug discovery and material engineering. For example, it could be explored as a building block for bioconjugation or as a modifier for polymer matrices to enhance their performance in specific applications.

In the context of scientific research, 3-(2-fluoroethyl)-1-(2-hydroxyphenyl)methylthiourea has been the subject of several studies aimed at elucidating its mechanism of action and potential synergies with other compounds. Computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into how modifications to its structure could optimize its properties for targeted applications. These efforts are part of a broader trend toward rational drug design and materials informatics, where data-driven approaches accelerate the discovery of high-performance compounds.

As the scientific community continues to explore the potential of 3-(2-fluoroethyl)-1-(2-hydroxyphenyl)methylthiourea, its relevance in addressing contemporary challenges, such as antimicrobial resistance and sustainable material development, becomes increasingly apparent. The compound's adaptability and functional richness position it as a promising candidate for future innovations. Whether in the lab or industrial settings, its study exemplifies the intersection of chemistry, biology, and engineering, driving progress across multiple disciplines.